Cas no 1864014-97-0 (ethyl 2-(trifluoroacetamido)prop-2-enoate)

• Product Name: ethyl 2-(trifluoroacetamido)prop-2-enoate
• CAS No: 1864014-97-0
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• MDL: MFCD29034356
• CID: 4624979
• PubChem ID: 121552405
• Update Time: 2025-06-14

ethyl 2-(trifluoroacetamido)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(trifluoroacetamido)prop-2-enoate
• 2-Propenoic acid, 2-[(2,2,2-trifluoroacetyl)amino]-, ethyl ester

• MDL： MFCD29034356
• Inchi： 1S/C7H8F3NO3/c1-3-14-5(12)4(2)11-6(13)7(8,9)10/h2-3H2,1H3,(H,11,13)
• InChI Key： KQIZSSHQEYCQSJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C(F)(F)F)=O)=C

Additional information on ethyl 2-(trifluoroacetamido)prop-2-enoate

Comprehensive Overview of Ethyl 2-(Trifluoroacetamido)prop-2-enoate (CAS No. 1864014-97-0): Properties, Applications, and Industry Trends

Ethyl 2-(trifluoroacetamido)prop-2-enoate (CAS No. 1864014-97-0) is a specialized fluorinated acrylate derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its trifluoroacetamide and ethyl ester functional groups, has garnered attention for its unique reactivity profile and potential applications in drug discovery, material science, and agrochemical development. As the demand for fluorine-containing compounds continues to rise—driven by their enhanced metabolic stability and lipophilicity in bioactive molecules—this chemical serves as a valuable building block for researchers exploring structure-activity relationships (SAR).

The molecular structure of ethyl 2-(trifluoroacetamido)prop-2-enoate combines an electron-deficient α,β-unsaturated ester with a trifluoroacetyl group, making it particularly useful for Michael addition reactions and cycloadditions. Recent studies highlight its role in synthesizing heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. With the growing interest in sustainable chemistry, researchers are also investigating greener protocols for modifying this compound, such as catalyst-free reactions or biocatalytic approaches—keywords frequently searched in academic databases.

In the context of high-performance materials, CAS 1864014-97-0 has shown promise as a monomer for designing fluoropolymer coatings with enhanced weather resistance and dielectric properties. This aligns with industry trends toward energy-efficient materials for electronics and renewable energy applications. Notably, patent literature reveals its utility in creating photo-crosslinkable polymers, addressing the demand for advanced photoresists in semiconductor manufacturing—a sector experiencing exponential growth due to AI and IoT advancements.

From a commercial perspective, suppliers often list this compound under alternative names like ethyl N-(trifluoroacetyl)acrylate or 2-(trifluoroacetamido)acrylic acid ethyl ester, which are crucial long-tail keywords for procurement specialists. Analytical data (HPLC, NMR) confirms its high purity (>98%), meeting stringent requirements for preclinical research. As regulatory agencies emphasize quality-by-design (QbD) principles, proper handling and storage conditions—such as inert atmosphere preservation—are frequently discussed in technical forums.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. The trifluoroacetamide moiety’s ability to modulate pharmacokinetic properties makes this compound valuable for optimizing E3 ligase ligands. Furthermore, computational chemists employ molecular docking studies with derivatives of 1864014-97-0 to predict binding affinities—a methodology gaining traction with AI-assisted drug design platforms.

Environmental considerations are equally critical. While not classified as hazardous, proper waste management protocols for fluorinated compounds remain a trending search query among environmental health professionals. Recent innovations in fluorine recovery technologies could further enhance the sustainability profile of processes involving this chemical.

In summary, ethyl 2-(trifluoroacetamido)prop-2-enoate represents a versatile tool at the intersection of cutting-edge research and industrial innovation. Its dual functionality enables diverse chemical transformations, while its fluorine content addresses contemporary needs in life sciences and advanced materials. As synthetic methodologies evolve, this compound is poised to play an increasingly prominent role in addressing global challenges across multiple scientific disciplines.